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Compound of Interest

Compound Name: Clodinafop-propargyl

Cat. No.: B133425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various clodinafop-propargyl formulations

based on field trial data. Clodinafop-propargyl is a post-emergence herbicide widely used for

the control of grassy weeds in cereal crops, particularly wheat. Its efficacy can be influenced by

its formulation, application rate, and whether it is used alone or in combination with other

herbicides. This document summarizes key performance indicators from multiple studies to

assist researchers and agricultural scientists in evaluating and selecting appropriate

formulations for weed management strategies.

Performance Data from Field Trials
The following tables summarize quantitative data from various field trials comparing different

clodinafop-propargyl formulations and tank-mixes. The key parameters presented are weed

control efficiency, impact on wheat grain yield, and observed phytotoxicity.

Table 1: Efficacy of Clodinafop-Propargyl Formulations and Tank-Mixes on Weed Control
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Treatment
Application
Rate (g
a.i./ha)

Target
Weeds

Weed
Control
Efficiency
(%)

Weed
Density
(No./m²)

Weed Dry
Weight
(g/m²)

Clodinafop-

propargyl 15

WDG

30

Phalaris

minor, Avena

ludoviciana

<50 - -

Clodinafop-

propargyl 15

WDG

60

Phalaris

minor, Avena

ludoviciana

80-100 - -

Clodinafop-

propargyl 15

WDG

90

Phalaris

minor, Avena

ludoviciana

80-100 - -

Clodinafop-

propargyl 15

WDG

120

Phalaris

minor, Avena

ludoviciana

80-100 - -

Clodinafop-

propargyl +

Metsulfuron

methyl

60 + 4

Grassy and

Broadleaf

Weeds

85.26[1][2] 14.61[1] 24.73[1]

Clodinafop-

propargyl +

Metribuzin

60 + 175

Grassy and

Broadleaf

Weeds

85.06[1] 14.89 25.06

Clodinafop-

propargyl +

Carfentrazon

e ethyl

60 + 20

Grassy and

Broadleaf

Weeds

82.90[1] 18.05 28.68

Ready-mix

Clodinafop +

Metsulfuron

(UPH-206)

60 + 4

Phalaris

minor, Avena

ludoviciana,

Broadleaf

weeds

Effective

Control
- -
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Nano-

formulated

Clodinafop-

propargyl/clo

quintocet-

methyl

- Mixed Weeds >95 - -

Nano-

tribenuron-

methyl +

Nano-

clodinafop-

propargyl/clo

quintocet-

methyl

- Mixed Weeds 99 - -

Table 2: Impact of Clodinafop-Propargyl Formulations on Wheat Grain Yield
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Treatment
Application Rate (g
a.i./ha)

Wheat Grain Yield (
kg/ha )

Yield Increase over
Weedy Check (%)

Clodinafop-propargyl

15 WDG (60 g/ha)
60

At par with Topik® 60

g/ha
-

Clodinafop-propargyl

15 WDG (90 g/ha)
90

At par with Topik® 60

g/ha
-

Clodinafop-propargyl

15 WDG (120 g/ha)
120

At par with Topik® 60

g/ha
-

Clodinafop-propargyl

+ Metsulfuron methyl
60 + 4 4854[1][2] -

Clodinafop-propargyl

+ Metribuzin
60 + 175 4665[3] -

Clodinafop-propargyl

+ Carfentrazone ethyl
60 + 20 - -

Ready-mix Clodinafop

+ Metsulfuron (75

g/ha) + Surfactant

75
5770 (Year 1), 5500

(Year 2)[4]
-

Weedy Check - 3175[3] -

Hand Weeding - 5017[3] -

Table 3: Phytotoxicity of Clodinafop-Propargyl Formulations on Wheat
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Treatment
Application Rate (g
a.i./ha)

Phytotoxicity
Symptoms

Remarks

Clodinafop-propargyl

15 WDG
90

No significant

phytotoxicity
-

Clodinafop-propargyl

15 WDG
120

Slight, temporary

phytotoxicity[5]

Effects disappeared

within 30 days after

application.[5]

Metribuzin +

Clodinafop-propargyl

(pre-mix)

140 + 40 and 210 +

60

Phytotoxic effect on

the crop[6]

Reduced grain yield.

[6]

Ready-mix Clodinafop

+ Metsulfuron (UPH-

206)

Up to 120 + 8

No phytotoxicity in

Year 1. Yellowing of

leaves at 10 and 20

DAT in Year 2, which

recovered.

-

Experimental Protocols
The data presented in this guide were derived from field experiments conducted under varied

geographical and environmental conditions. A generalized experimental protocol is outlined

below, based on the methodologies reported in the cited studies.

Objective: To evaluate the bio-efficacy and phytotoxicity of different clodinafop-propargyl
formulations for weed control in wheat.

Experimental Design:

Design: Randomized Block Design (RBD).

Replications: A minimum of three replications for each treatment.

Plot Size: To be determined based on field availability and equipment, but sufficiently large to

minimize edge effects and allow for representative sampling.

Treatments:
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Herbicide Formulations: Include different formulations of clodinafop-propargyl (e.g.,

Wettable Powder - WP, Emulsifiable Concentrate - EC, Water Dispersible Granules - WDG).

Application Rates: Test a range of doses, including the recommended rate, and higher and

lower rates to determine dose-response relationships.

Tank-Mixes and Ready-Mixes: Include treatments of clodinafop-propargyl in combination

with other herbicides targeting broadleaf weeds (e.g., metsulfuron-methyl, carfentrazone-

ethyl).

Controls: Include a weedy check (no herbicide application) and a weed-free check (manual

hand weeding) for comparison.

Experimental Procedure:

Site Selection and Preparation: Select a field with a known history of infestation by the target

weed species. Prepare the seedbed according to standard local practices for wheat

cultivation.

Sowing: Sow a suitable wheat variety at the recommended seed rate and row spacing.

Herbicide Application:

Apply post-emergence herbicides at the recommended crop and weed growth stage,

typically 30-35 days after sowing (DAS).

Use a calibrated knapsack sprayer with a flat fan nozzle to ensure uniform application.

The spray volume should be adequate for thorough coverage, often around 375-500 liters

per hectare.

Data Collection:

Weed Density and Dry Weight: At specified intervals after application (e.g., 60 DAS), use

quadrats to count the number of weeds per square meter and collect above-ground weed

biomass for dry weight determination.
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Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(WDC - WDT) /

WDC] * 100, where WDC is the weed density/dry weight in the weedy check and WDT is

the weed density/dry weight in the treated plot.

Crop Phytotoxicity: Visually assess crop injury at regular intervals after herbicide

application (e.g., 3, 10, 20 days after treatment) on a scale of 0-100, where 0 indicates no

injury and 100 indicates complete crop death.

Yield and Yield Components: At crop maturity, harvest the net plot area to determine grain

yield, straw yield, and other relevant yield attributes such as the number of effective tillers

and 1000-grain weight.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate

for a Randomized Block Design. Use a suitable post-hoc test (e.g., Tukey's HSD) to compare

treatment means at a significance level of p<0.05.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for a field trial comparing herbicide

formulations.
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Caption: Workflow for a typical herbicide field trial.
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Signaling Pathway: Mode of Action of Clodinafop-
Propargyl
Clodinafop-propargyl is an inhibitor of the enzyme Acetyl-CoA Carboxylase (ACCase), which

is a critical enzyme in the biosynthesis of fatty acids in plants. By blocking this enzyme,

clodinafop-propargyl disrupts the production of lipids, which are essential components of cell

membranes. This ultimately leads to the death of susceptible grass weeds.

Fatty Acid Biosynthesis Pathway (in Plastids)

Inhibition by Clodinafop-Propargyl

Acetyl-CoA

Acetyl-CoA Carboxylase
(ACCase)

Bicarbonate + ATP

Malonyl-CoA

  Carboxylation

Fatty Acid Synthase
(FAS)

Fatty Acids

  Elongation

Lipids for
Cell Membranes

Clodinafop-propargyl
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Caption: Inhibition of ACCase by Clodinafop-propargyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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